Cas no 904830-38-2 (N-(4-chloro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide)

N-(4-chloro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide is a synthetic organic compound featuring a benzothiazole core linked to a dihydrobenzodioxine moiety via a carboxamide bridge. Its molecular structure incorporates a chloro-substituted benzothiazole and a pyridinylmethyl group, contributing to its potential as a bioactive intermediate in medicinal chemistry. The compound's rigid heterocyclic framework may enhance binding affinity in target interactions, while the chloro and pyridinyl substituents could influence electronic properties and solubility. This structure suggests utility in the development of pharmacologically active agents, particularly in areas requiring selective modulation of biological pathways. Its synthesis and characterization are of interest for exploratory research in drug discovery.
N-(4-chloro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide structure
904830-38-2 structure
Product Name:N-(4-chloro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide
CAS No:904830-38-2
MF:C22H16ClN3O3S
MW:437.898742675781
CID:5494653
Update Time:2025-05-19

N-(4-chloro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-chloro-1,3-benzothiazol-2-yl)-N-(pyridin-2-ylmethyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide
    • N-(4-chloro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide
    • Inchi: 1S/C22H16ClN3O3S/c23-16-5-3-6-19-20(16)25-22(30-19)26(13-15-4-1-2-9-24-15)21(27)14-7-8-17-18(12-14)29-11-10-28-17/h1-9,12H,10-11,13H2
    • InChI Key: JELKXFJHLRORSY-UHFFFAOYSA-N
    • SMILES: O1C2=CC=C(C(N(C3=NC4=C(Cl)C=CC=C4S3)CC3=NC=CC=C3)=O)C=C2OCC1

N-(4-chloro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2738-0441-2μmol
N-(4-chloro-1,3-benzothiazol-2-yl)-N-[(pyridin-2-yl)methyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide
904830-38-2 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2738-0441-5μmol
N-(4-chloro-1,3-benzothiazol-2-yl)-N-[(pyridin-2-yl)methyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide
904830-38-2 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2738-0441-10μmol
N-(4-chloro-1,3-benzothiazol-2-yl)-N-[(pyridin-2-yl)methyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide
904830-38-2 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2738-0441-20μmol
N-(4-chloro-1,3-benzothiazol-2-yl)-N-[(pyridin-2-yl)methyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide
904830-38-2 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2738-0441-1mg
N-(4-chloro-1,3-benzothiazol-2-yl)-N-[(pyridin-2-yl)methyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide
904830-38-2 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2738-0441-2mg
N-(4-chloro-1,3-benzothiazol-2-yl)-N-[(pyridin-2-yl)methyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide
904830-38-2 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2738-0441-3mg
N-(4-chloro-1,3-benzothiazol-2-yl)-N-[(pyridin-2-yl)methyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide
904830-38-2 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2738-0441-4mg
N-(4-chloro-1,3-benzothiazol-2-yl)-N-[(pyridin-2-yl)methyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide
904830-38-2 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2738-0441-5mg
N-(4-chloro-1,3-benzothiazol-2-yl)-N-[(pyridin-2-yl)methyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide
904830-38-2 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2738-0441-10mg
N-(4-chloro-1,3-benzothiazol-2-yl)-N-[(pyridin-2-yl)methyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide
904830-38-2 90%+
10mg
$79.0 2023-05-16

N-(4-chloro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide Related Literature

Additional information on N-(4-chloro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide

N-(4-Chloro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide (CAS No. 904830-38-2): A Comprehensive Overview

N-(4-Chloro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide (CAS No. 904830-38-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name or CAS number, is a derivative of benzodioxine and benzothiazole, two important heterocyclic scaffolds known for their diverse biological activities. The compound's unique structural features and potential therapeutic applications make it a subject of ongoing investigation in various scientific disciplines.

The molecular structure of N-(4-Chloro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide consists of a 2,3-dihydrobenzodioxine core linked to a benzothiazole moiety through an amide bond. The presence of a chlorine atom on the benzothiazole ring and a pyridine substituent on the amide nitrogen adds to the compound's complexity and contributes to its pharmacological properties. These structural elements are crucial for understanding the compound's interactions with biological targets and its potential as a therapeutic agent.

Recent studies have highlighted the potential of N-(4-Chloro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that the compound effectively inhibits the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease pathogenesis.

In addition to its neuroprotective properties, N-(4-Chloro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide has also shown promise in cancer research. Preclinical studies have indicated that the compound possesses antiproliferative activity against various cancer cell lines. Specifically, it has been found to induce apoptosis and inhibit cell cycle progression in human breast cancer cells. These findings suggest that the compound may have potential as a novel anticancer agent and warrant further investigation in clinical settings.

The pharmacokinetic properties of N-(4-Chloro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide have also been studied extensively. Research has shown that the compound exhibits favorable oral bioavailability and good plasma stability. These characteristics are essential for its potential use as an orally administered therapeutic agent. Additionally, the compound's low toxicity profile in animal models further supports its safety for clinical development.

The synthesis of N-(4-Chloro-1,3-benzothiazol-2-yl)-N-(pyridin-2-y l)methyl - 2 , 3 - dihydro - 1 , 4 - benzodioxine - 6 - carboxamide involves several well-established organic reactions. The key steps include the formation of the 2,3-dihydrobenzodioxine core through a cyclization reaction followed by functionalization with the benzothiazole and pyridine moieties. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for large-scale research and development.

In conclusion, N-(4-Chloro - 1 , 3 - benzothiazol - 2 - yl) - N -( pyridin - 2 - yl ) methyl - 2 , 3 - dihydro - 1 , 4 - benzodioxine - 6 - carboxamide (CAS No. 904830 - 38 - 2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation in both preclinical and clinical settings. As research continues to advance our understanding of this compound's mechanisms of action and safety profile, it holds significant promise for addressing unmet medical needs in areas such as neurodegenerative diseases and cancer.

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.